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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364

Introduction

Dibutyl dodecanedioate (DBD), a diester derived from dodecanedioic acid and butyl alcohol,
is a synthetic lubricant base stock and additive with significant potential in the formulation of
high-performance lubricants. Its inherent properties, such as a high viscosity index, good
thermal stability, and low-temperature fluidity, make it a valuable component in various
applications, including automotive engine oils, hydraulic fluids, and greases.[1][2] These notes
provide an overview of its application, performance data, and protocols for evaluation.

Dicarboxylic acid-based esters, including dibutyl dodecanedioate, are recognized for their low
volatility, high flash points, and good thermal stability.[1] They are increasingly sought after for
creating more environmentally friendly and high-performance functional fluids.[1]

Key Performance Characteristics

Dibutyl dodecanedioate and related dodecanedioate esters exhibit several key characteristics
that are advantageous in lubricant formulations:

 Viscosity and Viscosity Index (VI): These esters generally possess a high VI, indicating a
smaller change in viscosity with temperature fluctuations. This is a critical attribute for
lubricants operating across a wide temperature range.[3][4]
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e Low-Temperature Performance: The structure of the alcohol component significantly

influences the pour point. Branching in the alcohol moiety, as seen in esters like di-2-

ethylhexyl dodecanedioate, can dramatically lower the pour point, enhancing low-

temperature fluidity.[1][5]

o Thermal and Oxidative Stability: Dodecanedioate esters demonstrate good thermal and

oxidative stability, which is crucial for lubricant longevity and performance under high-

temperature conditions.[3]

e Friction and Wear Reduction: Studies have shown that dodecanedioate diesters can offer

superior anti-wear and frictional properties compared to conventional mineral oils and some

other synthetic base stocks.[6]

Data Presentation

The following tables summarize the quantitative data for Dibutyl Dodecanedioate and other

relevant dodecanedioate esters based on available literature.

Table 1: Physicochemical Properties of Dodecanedioate Esters

o ] Flash Point Oxidative
Ester Abbreviation Pour Point (°C) .
(°C) Stability (°C)
Dibutyl
DBD - 168.2 -
dodecanedioate
Di-2-ethylbutyl
) D2EBD -50 190 216
dodecanedioate
Di-2-ethylhexyl
) D2EHD -55 200 -
dodecanedioate
Dioctyl
DOD 20 215 -
dodecanedioate
Dihexyl
) DHD 10 200 -
dodecanedioate
Di-oleyl
DOID - 300 177
dodecanedioate
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://hrcak.srce.hr/file/364538
https://doaj.org/article/25e96ff398144ce1bf0bb19ee8506800
https://www.ukm.my/mjas/v19_n1/pdf/Waled_19_1_13.pdf
https://www.sae.org/papers/friction-wear-blending-benefits-dodecanedioate-diest-ers-automotive-lubricants-821238
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Data sourced from multiple studies.[1][3][4][7][8]

Table 2: Viscosity Data for Dodecanedioate Esters

Kinematic Kinematic ] .
. L. . . . ) Viscosity
Ester Abbreviation Viscosity @ Viscosity @
Index (VI)
40°C (cSt) 100°C (cSt)
Di-2-ethylbutyl
Y ,y D2EBD - - -
dodecanedioate
Di-2-ethylhexyl
D2EHD 19.98 5.4 178-216
dodecanedioate
Dioctyl
Y DOD - - -

dodecanedioate

Data highlights the range and typical values found in research.[3][4]

Experimental Protocols

This section details the methodologies for key experiments to evaluate the performance of
Dibutyl Dodecanedioate in lubricant formulations.

Protocol 1: Synthesis of Dibutyl Dodecanedioate

Objective: To synthesize Dibutyl Dodecanedioate via esterification.
Materials:

Dodecanedioic acid

Butanol

Sulfuric acid (catalyst)[1]

Toluene (for azeotropic removal of water)[7]

Sodium bicarbonate solution[7]
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e Saturated sodium chloride solution[7]

e Three-necked round-bottom flask, Dean-Stark apparatus, condenser, heating mantle,
separatory funnel.

Procedure:

o Charge the three-necked round-bottom flask with dodecanedioic acid and butanol in a 1:2
molar ratio.[1][7]

e Add toluene to the flask to act as an azeotropic solvent.[7]

o Slowly add sulfuric acid (approximately 2% of the weight of dodecanedioic acid) to the
mixture as a catalyst.[1][7]

o Set up the Dean-Stark apparatus and condenser.

» Heat the reaction mixture to 120-130°C and reflux for approximately 4 hours, continuously
removing the water formed during the reaction.[1][7]

 After the reaction is complete, cool the mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with sodium bicarbonate
solution and saturated sodium chloride solution until the pH is neutral (pH 7).[7]

» Dry the organic layer over anhydrous sodium sulfate.

» Remove the solvent and excess butanol under reduced pressure to obtain the crude Dibutyl
Dodecanedioate.

 Purify the product by vacuum distillation.

o Characterize the final product using FTIR and NMR spectroscopy to confirm the ester
structure.[7][9]

Protocol 2: Evaluation of Lubricant Properties
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Objective: To determine the key physical and performance properties of lubricant formulations
containing Dibutyl Dodecanedioate.

A. Viscosity and Viscosity Index Determination
e Method: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index).

e Procedure: Measure the kinematic viscosity of the lubricant sample at 40°C and 100°C using
a capillary viscometer.[10] Calculate the viscosity index from these two measurements.

B. Pour Point Determination
e Method: ASTM D97.

e Procedure: Cool the lubricant sample at a specified rate and examine its flow characteristics
at intervals of 3°C. The lowest temperature at which the oil is observed to flow is recorded as

the pour point.
C. Flash Point Determination
e Method: ASTM D92 (Cleveland Open Cup).

e Procedure: Heat the lubricant sample in an open cup at a specified rate. A small flame is
passed over the surface of the liquid at regular temperature intervals. The flash point is the
lowest temperature at which the vapors above the liquid ignite.[10]

D. Oxidation Stability Test
e Method: ASTM D2272 (Rotating Pressure Vessel Oxidation Test - RPVOT).

e Procedure: A sample of the lubricant, water, and a copper catalyst are placed in a
pressurized vessel with oxygen.[11] The vessel is rotated at a high temperature (e.g.,
150°C), and the time taken for a specified drop in oxygen pressure is measured as the
oxidation stability.[11]

E. Wear and Friction Testing

e Method: ASTM D4172 (Four-Ball Wear Test).
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e Procedure: Three steel balls are clamped together and covered with the lubricant under test.
A fourth ball is rotated against the three stationary balls under a specified load, speed, and
temperature.[12] After a set duration, the wear scars on the stationary balls are measured to
determine the lubricant's anti-wear properties.[12]

Visualizations

Diagram 1: Synthesis of Dibutyl Dodecanedioate
Workflow

Caption: Workflow for the synthesis of Dibutyl dodecanedioate.

Diagram 2: Lubricant Performance Evaluation Workflow

Caption: Standard testing workflow for lubricant performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: The Utility of Dibutyl Dodecanedioate
in Advanced Lubricant Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106364#use-of-dibutyl-dodecanedioate-in-lubricant-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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